Cas no 20734-67-2 (5-aminobenzene-1,3-diol)

5-Aminobenzene-1,3-diol is a dihydroxy-substituted aniline derivative with the molecular formula C6H7NO2. This compound features both phenolic and amino functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its reactive sites allow for selective modifications, enabling the production of dyes, antioxidants, and specialty polymers. The presence of hydroxyl and amino groups enhances its chelating properties, which can be useful in coordination chemistry. Due to its structural properties, 5-aminobenzene-1,3-diol is also studied for potential biological activity. Proper handling is required due to its sensitivity to oxidation and light. The compound is typically supplied as a crystalline solid with high purity for research and industrial use.

5-aminobenzene-1,3-diol structure

Product Name:5-aminobenzene-1,3-diol

CAS No:20734-67-2

MF:C₆H₇NO₂

MW:125.125281572342

MDL:MFCD19159800

CID:1015815

PubChem ID:410751

Update Time:2025-06-30

5-aminobenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

- 5-aminobenzene-1,3-diol
- 5-AMINORESORCINOLHCL
- EN300-89073
- AKOS006222549
- Z1820078238
- DTXSID10328489
- DB-086414
- 1,3-Benzenediol, 5-amino-
- 5-Aminoresorcinol
- 20734-67-2
- AS-30036
- MFCD19159800
- 3,5-dihydroxyaniline
- 5-amino-benzene-1,3-diol
- PDCMTKJRBAZZHL-UHFFFAOYSA-N
- SCHEMBL63371
- MDL： MFCD19159800
- Inchi： 1S/C6H7NO2/c7-4-1-5(8)3-6(9)2-4/h1-3,8-9H,7H2
- InChI Key： PDCMTKJRBAZZHL-UHFFFAOYSA-N
- SMILES： OC1C=C(C=C(C=1)N)O

Computed Properties

Exact Mass: 125.04771
Monoisotopic Mass: 125.047678466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 87.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 66.5Å²

Experimental Properties

PSA: 66.48

5-aminobenzene-1,3-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019087797-250mg	5-Aminobenzene-1,3-diol	20734-67-2	95%	250mg	$362.25	2023-09-02
Alichem	A019087797-1g	5-Aminobenzene-1,3-diol	20734-67-2	95%	1g	$896.48	2023-09-02
TRC	B401848-500mg	5-Aminobenzene-1,3-diol	20734-67-2		500mg	$ 632.00	2023-04-18
TRC	B401848-1g	5-Aminobenzene-1,3-diol	20734-67-2		1g	$ 1120.00	2023-04-18
TRC	B401848-10mg	5-Aminobenzene-1,3-diol	20734-67-2		10mg	$ 64.00	2023-04-18
TRC	B401848-50mg	5-Aminobenzene-1,3-diol	20734-67-2		50mg	$ 259.00	2023-04-18
TRC	B401848-100mg	5-Aminobenzene-1,3-diol	20734-67-2		100mg	$ 138.00	2023-04-18
Enamine	EN300-89073-0.05g	5-aminobenzene-1,3-diol	20734-67-2	95%	0.05g	$19.0	2024-05-21
Enamine	EN300-89073-0.1g	5-aminobenzene-1,3-diol	20734-67-2	95%	0.1g	$27.0	2024-05-21
Enamine	EN300-89073-0.25g	5-aminobenzene-1,3-diol	20734-67-2	95%	0.25g	$39.0	2024-05-21